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Approved Uses & Dosages

The following table outlines the specific conditions, species, and dosage regimens for sulfaquinoxaline as

defined by U.S. federal regulations and product labels [1] [2].

Species Indication
Dosage /
Concentration

Administration & Limitations

Chickens Prevention of
Coccidiosis (Eimeria
spp.)

0.015% - 0.0175% in

feed

Feed continuously from placement

on litter through hazard period. 10-
day withdrawal before slaughter [1].

Control of Coccidiosis
(Eimeria spp.)

0.1% for 48-72h,
then 0.05%

intermittently

Complex intermittent schedule. 10-
day withdrawal before slaughter [1]

[2].

Fowl Cholera & Fowl
Typhoid

0.1% in feed for 48-

72 hours

10-day withdrawal before slaughter

[1].
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Species Indication
Dosage /
Concentration

Administration & Limitations

Turkeys Prevention of
Coccidiosis (E.
meleagrimitis, E.
adenoeides)

0.0175% in feed Feed during confinement. 10-day
withdrawal before slaughter [1].

Control of Coccidiosis
(E. meleagrimitis, E.
adenoeides)

0.05% in feed, 2

days on/3 days off

Repeat 2-day-on/3-day-off cycle as

needed. 10-day withdrawal before
slaughter [1].

Cattle &
Calves

Control & Treatment of
Coccidiosis (E. bovis,
E. zuernii)

6 mg/lb body weight
for 3-5 days

Administer in drinking water or as a
drench. Not for use in lactating
dairy cattle [2] [3].

Rabbits Prevention of
Coccidiosis (E. stiedae)

0.025% in feed Start after weaning; feed

continuously for 30 days or 2
days/week until marketing. 10-day
withdrawal [1].

Control of Coccidiosis
(E. stiedae)

0.1% in feed Feed for 2 weeks. 10-day
withdrawal before slaughter [1].

Safety and Toxicity

Adherence to dosage and withdrawal periods is critical to prevent toxicities and ensure food safety.

Coagulopathy: Sulfaquinoxaline specifically inhibits vitamin K epoxide reductase, disrupting the

clotting cascade [4]. This syndrome responds well to vitamin K1 therapy [4].
Crystalluria and Renal Damage: Sulfaquinoxaline or its metabolites can precipitate in renal

tubules, causing kidney damage [4]. This risk is higher in dehydrated animals [4].
Other Adverse Effects: May include aplastic anemia, keratoconjunctivitis sicca (KCS or dry eye) in

dogs, hepatotoxicity, and various hypersensitivity reactions [4].
Withdrawal Periods: To avoid violative residues in food, a 10-day withdrawal period is required

before slaughter for chickens, turkeys, and rabbits [1] [2]. Do not use in lactating dairy cattle or
chickens/turkeys producing eggs for human consumption [2].
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Analytical Methods & Residue Monitoring

Monitoring sulfaquinoxaline residues is essential for food safety. A study using UPLC-MS/MS to analyze

residues in broiler chicken muscle established a Maximum Residue Limit (MRL) of 100 μg/kg [5] [6]. The

study found that residues fell below the MRL within two days after discontinuing medication and were lower

than the limit of quantification after four days, confirming the adequacy of the 10-day withdrawal period [5]

[6].

Sample Preparation

Extraction with 5% TCA

Centrifugation

Filtration (0.2 μm PTFE)

UPLC-MS/MS Analysis

Detection & Quantification

Click to download full resolution via product page

Experimental workflow for sulfaquinoxaline residue analysis in tissue.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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